![molecular formula C13H15Cl2NO3 B7572845 N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide](/img/structure/B7572845.png)
N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide, also known as DBO-83, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic benefits.
Scientific Research Applications
N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide has been studied for its potential therapeutic benefits in a variety of areas, including anxiety, depression, and addiction. In animal studies, this compound has been shown to exhibit anxiolytic and antidepressant effects, as well as reduce drug-seeking behavior in models of addiction.
Mechanism of Action
The exact mechanism of action of N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide is not fully understood, but it is believed to act on the GABAergic system in the brain. Specifically, this compound appears to enhance the activity of GABA-A receptors, which are responsible for inhibitory neurotransmission.
Biochemical and Physiological Effects:
In addition to its effects on the GABAergic system, this compound has been shown to modulate other neurotransmitter systems, including dopamine and serotonin. It has also been shown to have anti-inflammatory effects and may have potential as a treatment for neuroinflammatory conditions.
Advantages and Limitations for Lab Experiments
One advantage of using N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide in lab experiments is its high potency and specificity for GABA-A receptors. However, its limited solubility in water can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide. One area of interest is its potential as a treatment for neuroinflammatory conditions, such as multiple sclerosis. Additionally, further studies could explore its effects on other neurotransmitter systems and its potential for use in combination therapies for anxiety, depression, and addiction. Finally, studies could investigate the development of more soluble analogs of this compound for use in experimental settings.
Synthesis Methods
The synthesis of N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide involves a multi-step process that begins with the reaction of 2-methoxyacetyl chloride with 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-ol. This intermediate product is then treated with ammonia to form the final product, this compound.
properties
IUPAC Name |
N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-methoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2NO3/c1-18-7-11(17)16-10-3-2-6-19-13-8(10)4-5-9(14)12(13)15/h4-5,10H,2-3,6-7H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWMCGWUMBURKSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC1CCCOC2=C1C=CC(=C2Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.